Pyridine-2-carbonyl azide

• CAS RN: 4013-71-2
• Molecular Formula: C6H4N4O
• Molecular Weight: 148.12 g/mol
• IUPAC Name: pyridine-2-carbonyl azide
• InChI: InChI=1S/C6H4N4O/c7-10-9-6(11)5-3-1-2-4-8-5/h1-4H
• InChI Key: RUEMLKUMKKDJTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)N=[N+]=[N-]

Description

Pyridine-2-carbonyl azide is a useful research compound. Its molecular formula is C6H4N4O and its molecular weight is 148.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of picolinic acid (1.0 g, 8.12 mmol) in a mixture of acetone (10 mL) and water (3 mL) was added triethylamine (1.7 mL, 12.2 mmol). The mixture was cooled to 0° C. in a ice-bath. Ethylchloroformate (1.32 g, 12.2 mmol) was then added and the resulting mixture was stirred for 1.5 hours at 0° C. To the mixture was added sodium azide (0.844 g, 13.0 mmol), and the mixture was stirred for another 1.5 hours. The mixture was concentrated, the residue was diluted with dichloromethane and washed with water. The organic layer was dried over MgSO4 and concentrated to give desired product (817 mg, 68%). 1HNMR (CDCl3) (δ) 8.74 (d, 1H), 8.15 (d, 1H), 7.88 (m, 1H), 7.55 (m, 1H).